Cas no 332114-63-3 (<br>2-[3-Cyano-4,6-bis-(4-methoxy-phenyl)-pyridin-2-ylsulfanyl]-N-naphthalen-1- yl-acetamide)

• Product Name: <br>2-[3-Cyano-4,6-bis-(4-methoxy-phenyl)-pyridin-2-ylsulfanyl]-N-naphthalen-1- yl-acetamide
• CAS No: 332114-63-3
• MF: C₃₂H₂₅N₃O₃S
• MW: 531.62420630455
• CID: 3070161
• PubChem ID: 1727538
• Update Time: 2025-08-03

<br>2-[3-Cyano-4,6-bis-(4-methoxy-phenyl)-pyridin-2-ylsulfanyl]-N-naphthalen-1- yl-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-[3-Cyano-4,6-bis-(4-methoxy-phenyl)-pyridin-2-ylsulfanyl]-N-naphthalen-1- yl-acetamide
• 2-{[3-cyano-4,6-bis(4-methoxyphenyl)-2-pyridinyl]sulfanyl}-N-(1-naphthyl)acetamide
• 2-[3-cyano-4,6-bis(4-methoxyphenyl)pyridin-2-yl]sulfanyl-N-naphthalen-1-ylacetamide
• AG-690/13507882
• 332114-63-3
• AKOS000568306
• 2-[3-Cyano-4,6-bis-(4-methoxy-phenyl)-pyridin-2-ylsulfanyl]-N-naphthalen-1-yl-acetamide
• 2-((3-Cyano-4,6-bis(4-methoxyphenyl)pyridin-2-yl)thio)-N-(naphthalen-1-yl)acetamide

• MDL： MFCD01817865
• Inchi： 1S/C32H25N3O3S/c1-37-24-14-10-22(11-15-24)27-18-30(23-12-16-25(38-2)17-13-23)35-32(28(27)19-33)39-20-31(36)34-29-9-5-7-21-6-3-4-8-26(21)29/h3-18H,20H2,1-2H3,(H,34,36)
• InChI Key： HBSGWRGFGJNLEE-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC2C=CC=CC1=2)=O)C1=C(C#N)C(=CC(C2C=CC(=CC=2)OC)=N1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 531.16166284Da
• Monoisotopic Mass: 531.16166284Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 110Ų

Additional information on <br>2-[3-Cyano-4,6-bis-(4-methoxy-phenyl)-pyridin-2-ylsulfanyl]-N-naphthalen-1- yl-acetamide

Comprehensive Analysis of 2-[3-Cyano-4,6-bis-(4-methoxy-phenyl)-pyridin-2-ylsulfanyl]-N-naphthalen-1-yl-acetamide (CAS No. 332114-63-3)

The compound 2-[3-Cyano-4,6-bis-(4-methoxy-phenyl)-pyridin-2-ylsulfanyl]-N-naphthalen-1-yl-acetamide (CAS No. 332114-63-3) is a highly specialized organic molecule with a unique structural framework. Its intricate design features a pyridine core substituted with cyano and 4-methoxyphenyl groups, coupled with a naphthalene-based acetamide moiety. This combination of functional groups makes it a subject of interest in pharmaceutical and materials science research. The presence of sulfanyl and acetamide linkages further enhances its potential for diverse applications, particularly in drug discovery and organic electronics.

In recent years, the demand for heterocyclic compounds like 2-[3-Cyano-4,6-bis-(4-methoxy-phenyl)-pyridin-2-ylsulfanyl]-N-naphthalen-1-yl-acetamide has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or fluorescence probe, given its conjugated π-electron system. The 4-methoxyphenyl groups contribute to its lipophilicity, which is a critical factor in drug bioavailability. Meanwhile, the naphthalene ring system is known for its optical properties, making this compound a candidate for organic light-emitting diodes (OLEDs) or sensors.

From a synthetic perspective, the preparation of CAS No. 332114-63-3 involves multi-step organic reactions, including Suzuki coupling and nucleophilic substitution. The cyano group at the 3-position of the pyridine ring offers a reactive site for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This adaptability aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized for target binding.

The compound’s molecular weight and logP values suggest moderate solubility in organic solvents, which is advantageous for formulation development. Its UV-Vis absorption profile, influenced by the naphthalene and methoxyphenyl chromophores, has prompted investigations into its use as a photostabilizer or dye sensitizer. These properties are highly relevant in the context of sustainable chemistry, as researchers seek eco-friendly alternatives to traditional materials.

In the realm of computational chemistry, 2-[3-Cyano-4,6-bis-(4-methoxy-phenyl)-pyridin-2-ylsulfanyl]-N-naphthalen-1-yl-acetamide has been modeled for molecular docking studies. Preliminary results indicate potential interactions with protein targets involved in inflammation and cancer pathways. This aligns with the broader industry focus on precision medicine and targeted therapies, where such compounds could play a pivotal role.

As the scientific community continues to explore CAS No. 332114-63-3, its applications in bioimaging and catalysis are also being evaluated. The compound’s electron-rich architecture makes it a promising candidate for charge-transfer complexes, a hot topic in nanotechnology research. With the rise of AI-driven drug discovery, datasets featuring such molecules are increasingly valuable for training predictive algorithms.

In summary, 2-[3-Cyano-4,6-bis-(4-methoxy-phenyl)-pyridin-2-ylsulfanyl]-N-naphthalen-1-yl-acetamide represents a multifaceted compound with significant potential across multiple disciplines. Its synthesis, properties, and applications underscore its relevance in contemporary scientific inquiry, particularly in areas like drug development, material science, and green chemistry.